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Compound of Interest

Compound Name: 3-Bromo-2,4-dimethylaniline

Cat. No.: B1281310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Bromo-2,4-dimethylaniline, a key

chemical intermediate. It covers its chemical and physical properties, safety and handling

guidelines, detailed experimental protocols for its synthesis, and its applications in various

fields, particularly in the synthesis of pharmaceuticals and other bioactive molecules.

Core Properties and Identification
3-Bromo-2,4-dimethylaniline, with the CAS number 66314-77-0, is a substituted aniline

derivative.[1][2] Its unique structure, featuring a bromine atom and two methyl groups on the

aniline ring, makes it a versatile building block in organic synthesis.[1]

Chemical and Physical Data
The fundamental properties of 3-Bromo-2,4-dimethylaniline are summarized in the table

below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1281310?utm_src=pdf-interest
https://www.benchchem.com/product/b1281310?utm_src=pdf-body
https://www.benchchem.com/product/b1281310?utm_src=pdf-body
https://www.guidechem.com/question/what-is-3-bromo-2-methylanilin-id130753.html
https://objectstorage.ap-mumbai-1.oraclecloud.com/n/bmzytd5z5pt3/b/Class12/o/1647688482-ncert-0.pdf
https://www.guidechem.com/question/what-is-3-bromo-2-methylanilin-id130753.html
https://www.benchchem.com/product/b1281310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 66314-77-0 [1][2]

Molecular Formula C₈H₁₀BrN [1]

Molecular Weight 200.08 g/mol [1]

IUPAC Name 3-bromo-2,4-dimethylaniline [1]

Appearance
Colorless to pale yellow

crystalline solid
[1]

Melting Point 47-47.5 °C [1]

Boiling Point 271.9 ± 35.0 °C (predicted) [1]

Density 1.424 ± 0.06 g/cm³ (predicted) [1]

LogP 3.23 [1]

Safety and Handling
3-Bromo-2,4-dimethylaniline is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[3][4][5]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this chemical. All work should be conducted in a well-

ventilated fume hood.

Hazard Statements:

H302: Harmful if swallowed.[3][5]

H312: Harmful in contact with skin.[3][5]

H332: Harmful if inhaled.[3][5]

H315: Causes skin irritation.[3][5]

H319: Causes serious eye irritation.[3][5]
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Precautionary Statements:

P261: Avoid breathing dust.[3][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Synthesis and Reactions
The primary route for the synthesis of 3-Bromo-2,4-dimethylaniline is through the electrophilic

bromination of 2,4-dimethylaniline.[1] The reactive amino group directs the incoming bromine to

the ortho and para positions. As the para position is already occupied by a methyl group,

bromination occurs at one of the ortho positions.

Experimental Protocol: Synthesis of 3-Bromo-2,4-
dimethylaniline
This protocol is a generalized procedure based on standard bromination reactions of anilines.

Materials:

2,4-Dimethylaniline

Glacial Acetic Acid

Bromine

Sodium Hydroxide solution (10%)

Sodium Sulfite solution (10%)
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Diethyl Ether or Ethyl Acetate

Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

dissolve 2,4-dimethylaniline in glacial acetic acid. Cool the solution to 0-5 °C in an ice bath.

Bromination: Slowly add a solution of bromine in glacial acetic acid dropwise to the stirred

aniline solution. Maintain the temperature below 10 °C throughout the addition.

Reaction: After the addition is complete, allow the reaction mixture to stir at room

temperature for 1-2 hours, or until TLC analysis indicates the consumption of the starting

material.

Quenching: Pour the reaction mixture into a beaker of ice water. If any unreacted bromine

remains (indicated by a persistent orange/brown color), add a 10% sodium sulfite solution

dropwise until the color disappears.

Neutralization: Neutralize the acidic solution by the slow addition of a 10% sodium hydroxide

solution until the pH is approximately 8-9. A precipitate of the crude product should form.

Extraction: Extract the product from the aqueous mixture with diethyl ether or ethyl acetate (3

x 50 mL).

Washing and Drying: Combine the organic extracts and wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure using

a rotary evaporator. The crude product can be further purified by recrystallization from a

suitable solvent (e.g., ethanol/water or hexane) or by column chromatography on silica gel.
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Reaction Setup Bromination Work-up & Purification

Dissolve 2,4-Dimethylaniline
in Glacial Acetic Acid Cool to 0-5 °C Add Bromine Solution

(dropwise, <10 °C)
Stir at Room Temperature

(1-2 hours)
Pour into Ice Water

& Quench excess Br2
Neutralize with NaOH

(pH 8-9) Extract with Ether Dry Organic Layer Purify (Recrystallization
or Chromatography) End3-Bromo-2,4-dimethylaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Bromo-2,4-dimethylaniline.

Key Chemical Reactions
3-Bromo-2,4-dimethylaniline can undergo several types of reactions, making it a valuable

synthetic intermediate.

Oxidation: The amino group can be oxidized to form nitroso or quinone compounds using

strong oxidizing agents.[1]

Reduction: The aromatic ring can be reduced to a cyclohexylamine derivative under high

pressure hydrogenation with a suitable catalyst.[1]

Substitution: The bromine atom can be replaced by various nucleophiles through transition-

metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the

introduction of a wide range of functional groups.[1] The amino group can also undergo

reactions such as acylation or diazotization.

Reactions at Amino Group Reactions at Bromo Group Reactions of the Ring

3-Bromo-2,4-dimethylaniline

Oxidation Acylation Diazotization Cross-Coupling
(e.g., Suzuki, Buchwald) Ring Hydrogenation

Click to download full resolution via product page
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Caption: Key reaction pathways of 3-Bromo-2,4-dimethylaniline.

Applications in Research and Development
The unique substitution pattern of 3-Bromo-2,4-dimethylaniline enhances its reactivity and

makes it a valuable intermediate in several industrial and research applications.[1]

Pharmaceutical Synthesis: It serves as a crucial building block for the synthesis of more

complex molecules with potential biological activity.[6] The bromo- and amino- functionalities

allow for sequential modifications to build diverse molecular scaffolds for drug discovery

programs.

Agrochemical Industry: This compound is used as an intermediate in the production of

various agrochemicals, including pesticides and herbicides.[6]

Materials Science: It is employed in the development of functional materials such as dyes

and polymers, where its structure contributes to the desired chemical and physical properties

of the final product.[1][6]

Biochemical Research: 3-Bromo-2,4-dimethylaniline and its derivatives are used as

research tools to study biological processes. For instance, they have been shown to interact

with enzymes like Cytochrome P450 and can influence cell signaling pathways, making them

useful for studying metabolic processes and drug interactions.[1]

This guide provides a foundational understanding of 3-Bromo-2,4-dimethylaniline for

professionals in chemical and pharmaceutical research. Its versatile reactivity and established

synthetic routes ensure its continued importance as a key chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1281310?utm_src=pdf-body
https://www.benchchem.com/product/b1281310?utm_src=pdf-body
https://www.guidechem.com/question/what-is-3-bromo-2-methylanilin-id130753.html
http://www.orgsyn.org/demo.aspx?prep=CV3P0307
http://www.orgsyn.org/demo.aspx?prep=CV3P0307
https://www.guidechem.com/question/what-is-3-bromo-2-methylanilin-id130753.html
http://www.orgsyn.org/demo.aspx?prep=CV3P0307
https://www.benchchem.com/product/b1281310?utm_src=pdf-body
https://www.guidechem.com/question/what-is-3-bromo-2-methylanilin-id130753.html
https://www.benchchem.com/product/b1281310?utm_src=pdf-body
https://www.benchchem.com/product/b1281310?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/what-is-3-bromo-2-methylanilin-id130753.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. objectstorage.ap-mumbai-1.oraclecloud.com [objectstorage.ap-mumbai-
1.oraclecloud.com]

3. 3-Bromo-4-methylaniline(7745-91-7) 1H NMR spectrum [chemicalbook.com]

4. benchchem.com [benchchem.com]

5. PubChemLite - 3-bromo-4-[(dimethylamino)methyl]aniline (C9H13BrN2)
[pubchemlite.lcsb.uni.lu]

6. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Bromo-2,4-
dimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281310#3-bromo-2-4-dimethylaniline-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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